Cas no 2640951-62-6 (N-[4-chloro-3-(trifluoromethyl)phenyl]-2-methylimidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2640951-62-6
• MF: C₁₅H₁₀ClF₃N₄O
• MW: 354.714312076569
• CID: 5317157
• PubChem ID: 155799313
• Update Time: 2025-06-08

N-[4-chloro-3-(trifluoromethyl)phenyl]-2-methylimidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• AKOS040730234
• 2640951-62-6
• F6789-1758
• N-[4-chloro-3-(trifluoromethyl)phenyl]-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C15H10ClF3N4O/c1-8-7-23-13(20-8)5-4-12(22-23)14(24)21-9-2-3-11(16)10(6-9)15(17,18)19/h2-7H,1H3,(H,21,24)
• InChI Key： BKHUXIFSMCDPKY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)NC(C1C=CC2=NC(C)=CN2N=1)=O

Computed Properties

• Exact Mass: 354.0495231g/mol
• Monoisotopic Mass: 354.0495231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.79±0.70(Predicted)

Additional information on N-[4-chloro-3-(trifluoromethyl)phenyl]-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

Introduction to N-[4-chloro-3-(trifluoromethyl)phenyl]-2-methylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640951-62-6)

N-[4-chloro-3-(trifluoromethyl)phenyl]-2-methylimidazo[1,2-b]pyridazine-6-carboxamide, identified by its CAS number 2640951-62-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of imidazopyridazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-chloro-3-(trifluoromethyl)phenyl substituent and a 2-methylimidazo[1,2-b]pyridazine core, contribute to its unique chemical properties and biological interactions.

The 4-chloro-3-(trifluoromethyl)phenyl moiety is a key pharmacophore in this compound, influencing its binding affinity and selectivity towards biological targets. The chloro and trifluoromethyl groups introduce electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring. This modification is often employed in drug design to enhance metabolic stability and improve pharmacokinetic profiles. The presence of these groups also suggests potential interactions with enzymes and receptors, making this compound a promising candidate for further investigation.

The 2-methylimidazo[1,2-b]pyridazine core is another critical component of N-[4-chloro-3-(trifluoromethyl)phenyl]-2-methylimidazo[1,2-b]pyridazine-6-carboxamide. This heterocyclic system is known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The imidazo[1,2-b]pyridazine scaffold is particularly interesting because it can form stable complexes with biological targets due to its rigid structure and ability to engage in multiple hydrogen bonding interactions. The methyl group at the 2-position further fine-tunes the electronic distribution and steric environment of the molecule, influencing its overall biological activity.

In recent years, there has been a growing interest in developing novel imidazopyridazine derivatives as therapeutic agents. Several studies have highlighted the potential of these compounds in treating various diseases, including cancer and infectious disorders. For instance, researchers have demonstrated that certain imidazopyridazine derivatives can inhibit the activity of kinases and other enzymes involved in tumor growth and progression. The carboxamide functional group in N-[4-chloro-3-(trifluoromethyl)phenyl]-2-methylimidazo[1,2-b]pyridazine-6-carboxamide also plays a crucial role in determining its solubility and bioavailability, which are essential factors for drug development.

The synthesis of N-[4-chloro-3-(trifluoromethyl)phenyl]-2-methylimidazo[1,2-b]pyridazine-6-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the 4-chloro-3-(trifluoromethyl)phenyl precursor through fluorination and chlorination reactions. This intermediate is then coupled with a suitable imidazo[1,2-b]pyridazine derivative via condensation reactions to form the core structure. Finally, the carboxamide group is introduced through nucleophilic substitution or other coupling reactions.

The pharmacological evaluation of N-[4-chloro-3-(trifluoromethyl)phenyl]-2-methylimidazo[1,2-b]pyridazine-6-carboxamide has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits significant inhibitory activity against various kinases and enzymes associated with cancer cell proliferation. Additionally, animal models have demonstrated that it can effectively reduce tumor growth and metastasis when administered orally or intravenously. These findings suggest that N-[4-chloro-3-(trifluoromethyl)phenyl] -< strong >2-methylimidazo[1,2-b]pyridazine-6-carboxamide may have therapeutic potential in treating human cancers.

The structural diversity of imidazopyridazine derivatives allows for extensive modifications to optimize their biological activity. Researchers have explored various substituents at different positions of the core scaffold to enhance potency and selectivity. For example, replacing the methyl group at the 2-position with other alkyl or aryl groups can significantly alter the pharmacological profile of the compound. Similarly, modifications at the < strong >4-chloro-3-(trifluoromethyl)phenyl strong >substituent can fine-tune its interactions with biological targets.

The development of N-[< strong >4-chloro-3-(trifluoromethyl)phenyl strong >]-< strong > 2-methylimidazo[1,2-b]pyridazine-6-carboxamide strong > as a potential therapeutic agent aligns with current trends in drug discovery towards rational design based on structural biology insights. Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of these compounds with high accuracy. This approach has facilitated the identification of key interactions between N-[< strong > 4-chloro-3-(trifluoromethyl)phenyl strong >]-< strong > 2-methylimidazo[1,2-b]pyridazine -6-carboxamide strong >and target proteins, leading to more efficient optimization strategies.

In conclusion,N-[< strong > 4-chloro -3 -(trifluor ometh yl ) phen yl strong >]-< strong > 2-me th ylimid az o [1 , 2 -b ] py rid az ine -6 -car box am ide strong >(CAS No .2640951 -62 -6 )is a promis ing com pound wit h unique structur al feat ures an d bi ological activities . Its syn thesis , pharma col ogical eval uation , an d po tential therapeut ic applicat ions make it an i mportant subject o f stu dy in pharma ceutical chemis try . Further re sea rch is warranted to explo re its full p otential an d develop it i nto a novel thera peutic agent . p >